Cas no 125710-37-4 (L-Galactopyranuronicacid, 2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI))

• Product Name: L-Galactopyranuronicacid, 2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)
• CAS No: 125710-37-4
• MF: C₁₇H₂₅N₃O₁₈P₂
• MW: 621.337227582932
• CID: 194765
• PubChem ID: 3083060
• Update Time: 2025-04-19

L-Galactopyranuronicacid, 2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

• [[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] (2R,3S,4S,5S)-5-acetamido-3,4,6-trihydroxyoxane-2-carboxylate
• L-Galactopyranuronicacid, 2-(acetylamino)-2-deoxy-, 1&reg
• UDP-2-acetamido-2-deoxygalacturonic acid
• [(2R,3S,4S,5S)-5-(acetylamino)-3,4,6-trihydroxytetrahydro-2H-pyran-2-yl]carbonyl [(2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl dihydrogen diphosphate (non-preferred name)
• L-Galactopyranuronic acid, 2-(acetylamino)-2-deoxy-, 1-P'-ester with uridine 5'-(trihydrogen diphosphate)
• P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)
• Udp-adg
• 125710-37-4
• L-Galactopyranuronicacid, 2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)

• Inchi： 1S/C17H25N3O18P2/c1-5(21)18-8-10(24)11(25)13(36-15(8)27)16(28)37-40(32,33)38-39(30,31)34-4-6-9(23)12(26)14(35-6)20-3-2-7(22)19-17(20)29/h2-3,6,8-15,23-27H,4H2,1H3,(H,18,21)(H,30,31)(H,32,33)(H,19,22,29)/t6-,8+,9-,10+,11+,12-,13-,14-,15?/m1/s1
• InChI Key： PPKWAUXLIQKSTC-GGTZVBJBSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OC([C@H]1[C@H]([C@H]([C@@H](C(O)O1)NC(C)=O)O)O)=O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

• Exact Mass: 621.06083495g/mol
• Monoisotopic Mass: 621.06083495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.6
• Topological Polar Surface Area: 318Ų